BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Barium
Thiosulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium thiosulfate, with a focus on its
molecular weight, physicochemical properties, synthesis, and analysis. The information is
intended for researchers, scientists, and professionals in drug development who may utilize
barium compounds or thiosulfate chemistry in their work.

Molecular Weight and Composition

The molecular weight of barium thiosulfate is dependent on its hydration state. The two most
common forms are the anhydrous salt (BaS20s3) and the monohydrate (BaS203-Hz0).

Calculation of Molecular Weight

The molecular weight is calculated using the standard atomic weights of its constituent
elements.

Barium (Ba): 137.327 g/mol

Sulfur (S): 32.065 g/mol

Oxygen (0O): 15.999 g/mol

Hydrogen (H): 1.008 g/mol
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Anhydrous Barium Thiosulfate (BaS205):

Molecular Weight = (1 x Atomic Weight of Ba) + (2 x Atomic Weight of S) + (3 x Atomic Weight
of O) Molecular Weight = (137.327) + (2 x 32.065) + (3 x 15.999) Molecular Weight = 137.327
+ 64.130 + 47.997 Molecular Weight = 249.454 g/mol

This calculated value aligns with commercially available data, often cited as 249.46 g/mol or
249.5 g/mol .[1][2]

Barium Thiosulfate Monohydrate (BaS203-H20):

Molecular Weight = Molecular Weight of BaS20s + Molecular Weight of H2O Molecular Weight
=249.454 + (2 x 1.008) + (1 x 15.999) Molecular Weight = 249.454 + 2.016 + 15.999
Molecular Weight = 267.469 g/mol

The NIST WebBook lists the molecular weight for the monohydrate form as 267.470 g/mol .

Elemental Composition

The elemental composition of both the anhydrous and monohydrate forms of barium
thiosulfate is summarized in the table below.

. Barium Thiosulfate
Anhydrous Barium
Property . Monohydrate
Thiosulfate (BaS20s)
(BaS203-H20)

Molecular Formula BaS20s3 BaS203-H20
Molecular Weight 249.454 g/mol 267.469 g/mol
Barium (Ba) % 55.05% 51.34%
Sulfur (S) % 25.71% 23.99%
Oxygen (O) % 19.24% 23.92%
Water (H20) % N/A 6.74%

Physicochemical and Structural Properties
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Barium thiosulfate is a white, crystalline solid that is sparingly soluble in water and practically

insoluble in ethanol.[1][3] Key properties are detailed in the tables below.

hvsical and Chemical :

Property Value
CAS Number 35112-53-9
Appearance White crystalline powder

Solubility in Water

0.21 g/100 g at 18.5°C

Decomposition Temp.

~220°C (decomposes into barium sulfate, sulfur,

and sulfur dioxide)

Hydrate Water Loss

The monohydrate loses its water of hydration at
110°C.[3]

Crystallographic Data for Barium Thiosulfate

Monohydrate

The crystal structure of barium thiosulfate monohydrate has been determined by single-

crystal X-ray diffraction.[4][5] It crystallizes in an orthorhombic system.

Parameter

Value

Crystal System

Orthorhombic

Space Group

Pbcn (No. 60)[3][4]

Unit Cell Dimensions

a = 20.062 A[4]

b =7.192 A[4]

c =7.386 A[4]

Formula Units (2)

Experimental Protocols
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This section provides detailed methodologies for the synthesis and quantitative analysis of
barium thiosulfate.

Synthesis of Barium Thiosulfate Monohydrate

This protocol describes the synthesis of barium thiosulfate monohydrate via a precipitation
reaction.

Materials:

e Barium chloride dihydrate (BaClz-2H20)

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
« Distilled water

» 95% Ethanol

» Beakers

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

o Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100
mL of distilled water in a beaker.

e In a separate beaker, add 35.5 g of solid sodium thiosulfate pentahydrate to the barium
chloride solution.

 Stir the mixture using a magnetic stirrer until all the sodium thiosulfate has dissolved. A white
precipitate of barium thiosulfate monohydrate will form.

« Filter the precipitate by suction using a Buchner funnel and filter paper.
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e Wash the collected precipitate with three 20 mL portions of ice-cold distilled water.
e Subsequently, wash the precipitate with a 20 mL portion of 95% ethanol.

o Dry the resulting barium thiosulfate monohydrate in air. The expected yield is
approximately 95%.

Quantitative Analysis by lodometric Titration

This protocol outlines a method for determining the purity of a barium thiosulfate sample
through iodometric titration. The thiosulfate anion reacts stoichiometrically with iodine.

Materials:

Barium thiosulfate sample

Standardized iodine (I2) solution (e.g., 0.1 N)

Starch indicator solution (1%)

Deionized water

Burette, pipettes, and Erlenmeyer flasks

Analytical balance
Procedure:

o Accurately weigh a sample of the synthesized barium thiosulfate and dissolve it in a known
volume of deionized water in an Erlenmeyer flask. Note that due to its low solubility, a
suspension may be titrated, or a suitable solvent system may be required.

¢ Fill a burette with the standardized iodine solution and record the initial volume.

o Slowly titrate the barium thiosulfate solution/suspension with the iodine solution while
constantly swirling the flask. The solution will turn yellow as iodine is added.

¢ As the endpoint approaches (the yellow color becomes faint), add 2 mL of the starch
indicator solution. The solution will turn a deep blue-black color.
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» Continue the titration dropwise until the blue-black color disappears, indicating that all the
thiosulfate has reacted.

¢ Record the final volume of the iodine solution used.

o Calculate the amount of thiosulfate in the sample using the stoichiometry of the reaction:
2520327 + 2 - S4062™ + 2.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and subsequent analysis of
barium thiosulfate monohydrate.
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Workflow for Synthesis and Analysis of Barium Thiosulfate
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Reactants:
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Caption: Synthesis and Analysis Workflow for Barium Thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1580492?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/barium-thiosulfate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-thiosulfate
https://de.wikipedia.org/wiki/Bariumthiosulfat
https://journals.iucr.org/paper?a16897
https://journals.iucr.org/paper?a03475
https://www.benchchem.com/product/b1580492#barium-thiosulfate-molecular-weight
https://www.benchchem.com/product/b1580492#barium-thiosulfate-molecular-weight
https://www.benchchem.com/product/b1580492#barium-thiosulfate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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